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Cat. No.: B010519

For Researchers, Scientists, and Drug Development Professionals

Abstract

4'-Methoxy-3-(4-methylphenyl)propiophenone is a synthetic compound belonging to the
propiophenone class of molecules. While direct biological data for this specific molecule is
limited in publicly available literature, its structural similarity to other well-studied
propiophenones and chalcones provides a strong basis for predicting its potential therapeutic
applications and molecular targets. This technical guide consolidates information on related
compounds to infer the potential pharmacological profile of 4'-Methoxy-3-(4-
methylphenyl)propiophenone, outlines potential therapeutic targets, and proposes
experimental workflows for its investigation.

Introduction

Propiophenone and its derivatives are a class of aromatic ketones that have garnered
significant interest in medicinal chemistry due to their diverse pharmacological activities. These
activities range from central nervous system effects to metabolic regulation and antimicrobial
properties. Furthermore, the structural motif of 4'-Methoxy-3-(4-
methylphenyl)propiophenone shares similarities with chalcones, which are precursors to
flavonoids and are known to interact with a wide array of biological targets. This guide explores
the therapeutic potential of 4'-Methoxy-3-(4-methylphenyl)propiophenone by extrapolating
from the known activities of these related compound classes.
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Chemical Information

Property Value

IUPAC Name 1:::]-Lnethoxyphenyl)—3-(4-methylphenyl)propan-
Molecular Formula C17H1802

Molecular Weight 254.33 g/mol

CAS Number 106511-65-3

Inferred Potential Therapeutic Targets

Based on the known biological activities of structurally related propiophenone and chalcone
derivatives, the following are potential therapeutic targets for 4'-Methoxy-3-(4-
methylphenyl)propiophenone.

Inflammatory Pathway Targets

Chalcone derivatives are well-documented for their anti-inflammatory properties, which are
mediated through the inhibition of key enzymes and transcription factors in the inflammatory
cascade.[1][2]

o Cyclooxygenases (COX-1 and COX-2): These enzymes are central to the synthesis of
prostaglandins, which are key mediators of inflammation and pain.

e Lipoxygenases (LOX): These enzymes are involved in the synthesis of leukotrienes, which
play a crucial role in inflammatory and allergic responses.

» Nuclear Factor-kappa B (NF-kB): This transcription factor is a master regulator of the
inflammatory response, controlling the expression of numerous pro-inflammatory genes.

Cancer-Related Targets

Many chalcone derivatives have demonstrated potent anticancer activity through various
mechanisms.[3]
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e Tubulin: This protein is the building block of microtubules, which are essential for cell
division. Inhibition of tubulin polymerization leads to cell cycle arrest and apoptosis.

» Protein Tyrosine Kinases (PTKs): These enzymes are often dysregulated in cancer and are
involved in cell growth, proliferation, and survival signaling pathways.

o Cathepsins: These are proteases that can be involved in tumor invasion and metastasis.[3]

Metabolic Disease Targets

Certain propiophenone derivatives have shown promise in the management of metabolic
disorders.[4]

» Protein Tyrosine Phosphatase 1B (PTP1B): This enzyme is a negative regulator of the
insulin and leptin signaling pathways, making it a key target for the treatment of type 2
diabetes and obesity.

Neurological Targets

Propiophenone derivatives have been investigated for their effects on the central nervous
system.[5][6]

o Adrenergic Receptors: Some propiophenones act as antagonists at beta-adrenergic
receptors, which are involved in regulating heart rate, blood pressure, and anxiety.[5]

Potential Signaling Pathways

Based on the potential targets, 4'-Methoxy-3-(4-methylphenyl)propiophenone could
modulate the following signaling pathways.
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Potential Anti-inflammatory Signaling Pathway
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Caption: Potential inhibition of the NF-kB and COX-2 inflammatory pathways.
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Potential Anticancer Signaling Pathway

Potential Action of 4'-Methoxy-3-(4-methylphenyl)propiophenone
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Caption: Potential mechanism of anticancer activity via tubulin polymerization inhibition.
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Proposed Experimental Protocols

The following are proposed high-level experimental workflows to investigate the therapeutic
potential of 4'-Methoxy-3-(4-methylphenyl)propiophenone.

General Workflow for Biological Activity Screening

Experimental Workflow for Activity Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b010519?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/319835545_Chalcone_Derivatives_Anti-Inflammatory_Potential_and_Molecular_Targets_Perspectives
https://pubmed.ncbi.nlm.nih.gov/28914193/
https://pubmed.ncbi.nlm.nih.gov/28914193/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8234180/
https://pubmed.ncbi.nlm.nih.gov/22341243/
https://pubmed.ncbi.nlm.nih.gov/22341243/
http://manavchem.com/pdf/PROPIOPHENONE.pdf
https://data.epo.org/publication-server/rest/v1.2/patents/EP0423524NWA2/document.html
https://data.epo.org/publication-server/rest/v1.2/patents/EP0423524NWA2/document.html
https://www.benchchem.com/product/b010519#potential-therapeutic-targets-of-4-methoxy-3-4-methylphenyl-propiophenone
https://www.benchchem.com/product/b010519#potential-therapeutic-targets-of-4-methoxy-3-4-methylphenyl-propiophenone
https://www.benchchem.com/product/b010519#potential-therapeutic-targets-of-4-methoxy-3-4-methylphenyl-propiophenone
https://www.benchchem.com/product/b010519#potential-therapeutic-targets-of-4-methoxy-3-4-methylphenyl-propiophenone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b010519?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

